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Chemical and Pharmacological Profile

1-Azakenpaullone is a potent, cell-permeable small molecule inhibitor recognized for its high selectivity

towards Glycogen Synthase Kinase-3β (GSK-3β).

CAS Number: 676596-65-9

Molecular Formula: C₁₅H₁₀BrN₃O
Molecular Weight: 328.16 g/mol [1]

Primary Target: Inhibits GSK-3β with an IC₅₀ of 18 nM [1] [2]
Selectivity: Exhibits >100-fold selectivity for GSK-3β over other kinases such as CDK1/cyclin B and

CDK5/p25 [1]

Solubility and Storage

Solubility: 66 mg/mL (201.12 mM) in DMSO. It is insoluble in water or ethanol [1].

Storage: Recommended to be stored desiccated at -20°C [2].

Mechanism of Action and Signaling Pathways
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1-Azakenpaullone functions primarily as an ATP-competitive inhibitor of GSK-3β [3]. This inhibition

prevents the phosphorylation of downstream substrates, leading to the stabilization and nuclear accumulation

of β-catenin, a key transcriptional co-activator in the canonical Wnt signaling pathway [4]. The subsequent

activation of Wnt target genes drives diverse cellular processes, from stem cell maintenance to

differentiation.

The following diagram illustrates the core signaling pathway affected by 1-Azakenpaullone:
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Figure 1: 1-Azakenpaullone inhibits GSK-3β, stabilizing β-catenin to activate osteogenic genes like Runx2

[4].

Research Applications and Biological Effects

Osteoblast Differentiation and Bone Formation

1-Azakenpaullone significantly enhances the osteoblastic differentiation and mineralization of human

Mesenchymal Stem Cells (MSCs) [4].

Experimental Concentration: 3 µM [4]

Key Outcomes:
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Increased ALP activity and enhanced mineralized matrix formation (verified by Alizarin Red

staining) [4].
Upregulation of osteoblast-specific marker genes: ALP, OC, ON, COL1A1, and OPN [4].

Induced nuclear accumulation of β-catenin and upregulation of the key transcription factor
Runx2 [4].

Global Gene Expression: Microarray analysis revealed 1,750 upregulated and 2,171 downregulated
genes, indicating activation of Wnt, Hedgehog, and TGFβR signaling pathways [4].

Airway Epithelial Regeneration

In a high-throughput screen of 1,429 compounds, 1-Azakenpaullone was identified as a hit compound that

promotes the proliferation of primary human airway basal stem cells, which are crucial for lung repair and

regeneration [5].

Podocyte Protection and Kidney Disease

Research has identified 1-Azakenpaullone as a protective agent against podocyte injury [6].

Injury Model: Puromycin aminonucleoside (PAN)-induced damage in murine podocytes [6].

Key Outcomes:
Reduced PAN-induced cytoskeletal disruption of F-actin and microtubules [6].

Suppressed PAN-induced activation of GSK3β and p38 MAPK signaling [6].
In Vivo Validation: The related paullone derivative, alsterpaullone, reduced glomerular injury in a

zebrafish model [6].

Pancreatic β-Cell Protection and Replication

1-Azakenpaullone has demonstrated potential applications in diabetes research by promoting β-cell health

[1] [7].

Experimental Models: Rat insulinoma cell line (INS-1E) and isolated rat islets [1] [7].
Concentrations: Effective at 1 µM in primary islets and 20 µM in INS-1E cells [1] [7].

Key Outcomes:
Stimulated β-cell proliferation [1] [7].

Protected INS-1E cells against glucolipotoxicity-induced cell death [1] [7].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10139012/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10139012/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10139012/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10139012/
https://www.smolecule.com/products/s515750?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12045047/
https://www.smolecule.com/products/s515750?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5866451/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5866451/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5866451/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5866451/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5866451/
https://www.smolecule.com/products/s515750?utm_src=pdf-body
https://www.selleckchem.com/products/1-azakenpaullone.html
https://www.academia.edu/17843935/9_Cyano_1_azapaullone_Cazpaullone_a_Glycogen_Synthase_Kinase_3_GSK_3_Inhibitor_Activating_Pancreatic_%CE%B2_Cell_Protection_and_Replication
https://www.selleckchem.com/products/1-azakenpaullone.html
https://www.academia.edu/17843935/9_Cyano_1_azapaullone_Cazpaullone_a_Glycogen_Synthase_Kinase_3_GSK_3_Inhibitor_Activating_Pancreatic_%CE%B2_Cell_Protection_and_Replication
https://www.selleckchem.com/products/1-azakenpaullone.html
https://www.academia.edu/17843935/9_Cyano_1_azapaullone_Cazpaullone_a_Glycogen_Synthase_Kinase_3_GSK_3_Inhibitor_Activating_Pancreatic_%CE%B2_Cell_Protection_and_Replication
https://www.selleckchem.com/products/1-azakenpaullone.html
https://www.academia.edu/17843935/9_Cyano_1_azapaullone_Cazpaullone_a_Glycogen_Synthase_Kinase_3_GSK_3_Inhibitor_Activating_Pancreatic_%CE%B2_Cell_Protection_and_Replication
https://www.selleckchem.com/products/1-azakenpaullone.html
https://www.academia.edu/17843935/9_Cyano_1_azapaullone_Cazpaullone_a_Glycogen_Synthase_Kinase_3_GSK_3_Inhibitor_Activating_Pancreatic_%CE%B2_Cell_Protection_and_Replication
https://www.smolecule.com/products/s515750?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Retinal Development and Regeneration

Studies in zebrafish demonstrate that 1-Azakenpaullone modulates retinal progenitor cell fate [3].

Key Outcomes:

Blocked Retinal Differentiation: When applied at 12 hpf, it maintained retinal cells in a
proliferative, PCNA-positive state and blocked lamination and differentiation [3].

Expanded Progenitor Population: Treatment led to enlarged zones of proliferative cells at the
retinal margins [3].

Dosage: 2.5 µM treatment after 90% epiboly resulted in small eyes, illustrating the temporal
sensitivity of Wnt signaling in eye development [3].

Experimental Protocols and Practical Considerations

Key Experimental Parameters

Table 1: Summary of effective concentrations of 1-Azakenpaullone in various experimental models.

Experimental
Model

Concentration Key Findings/Outcomes Source

Cell-free Kinase
Assay

IC₅₀ = 18 nM Potent inhibition of GSK-3β. [1]

Human MSCs 3 µM Enhanced ALP activity, mineralization, & osteogenic
gene expression.

[4]

Mouse Podocytes Not Specified Protection from PAN-induced injury & cytoskeletal
stabilization.

[6]

INS-1E β-Cells 20 µM Stimulated replication & protection from
glucolipotoxicity.

[1]

Zebrafish Embryos 2.5 µM Blocked retinal differentiation, expanded progenitor
population.

[3]
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In Vivo Administration Formulation

For animal studies, here is a validated formulation for preparing 1-Azakenpaullone [1]:

Clear Solution Formulation: 5% DMSO, 40% PEG300, 5% Tween-80, 50% ddH₂O.

Preparation Method:
Add 50 μL of 66 mg/mL DMSO stock solution to 400 μL PEG300 and mix.

Add 50 μL Tween-80 to the mixture and mix until clear.
Add 500 μL ddH₂O to adjust the volume to 1 mL.

Final Concentration: 3.300 mg/mL (10.06 mM) [1].
Note: The mixed solution should be used immediately for optimal results.

Safety and Regulatory Information

Research Use Only: This compound is intended for research purposes and is not for human

diagnostic or therapeutic use [1].
Handling: Standard safe laboratory practices should be followed when handling the compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Comprehensive Technical Guide to 1-Azakenpaullone:

Mechanism, Applications, and Protocols]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b515750#1-azakenpaullone-preliminary-investigation-in-novel-

projects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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